Cas no 33143-80-5 (Benzonitrile,4-(2-propyn-1-yloxy)-)

• Product Name: Benzonitrile,4-(2-propyn-1-yloxy)-
• CAS No: 33143-80-5
• MF: C₁₀H₇NO
• MW: 157.168682336807
• CID: 294078
• PubChem ID: 2735868
• Update Time: 2025-06-10

Benzonitrile,4-(2-propyn-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(2-propyn-1-yloxy)-
• 4-prop-2-ynoxybenzonitrile
• 4-(Prop-2-ynyloxy)benzonitrile
• Benzonitrile,4-(2-propynyloxy)- (9CI)
• MFCD00174280
• DTXSID80370990
• 33143-80-5
• 4-(2-propyn-1-lyoxy)-Benzonitrile
• F79790
• SR-01000642823-1
• 4-(2-Propyn-1-yloxy)-benzonitrile
• CS-0009027
• AKOS000175529
• 4-(prop-2-yn-1-yloxy)benzonitrile
• CCG-53673
• SCHEMBL5797779
• Benzonitrile, 4-(2-propyn-1-yloxy)-
• 3-(4-Cyanophenoxy)-1-propyne

• Inchi： 1S/C10H7NO/c1-2-7-12-10-5-3-9(8-11)4-6-10/h1,3-6H,7H2
• InChI Key： NTMNTKKDAFBUSM-UHFFFAOYSA-N
• SMILES： O(CC#C)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 157.05281
• Monoisotopic Mass: 157.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzonitrile,4-(2-propyn-1-yloxy)-

Exploring the Properties and Applications of Benzonitrile,4-(2-propyn-1-yloxy)- (CAS No. 33143-80-5)

Benzonitrile,4-(2-propyn-1-yloxy)-, identified by its CAS number 33143-80-5, is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique molecular structure combining a benzonitrile core with a propynyloxy substituent, offers versatile reactivity and functional properties. Researchers and industry professionals are increasingly exploring its potential in advanced applications, from pharmaceuticals to agrochemicals and beyond.

The growing interest in Benzonitrile,4-(2-propyn-1-yloxy)- is partly driven by the demand for high-performance intermediates in organic synthesis. Its propynyloxy group enables click chemistry reactions, a hot topic in modern chemical research due to its efficiency and selectivity. This aligns with current trends in sustainable chemistry, where minimizing waste and maximizing yield are paramount. Users searching for "click chemistry intermediates" or "high-efficiency benzonitrile derivatives" will find this compound highly relevant to their work.

Another area where CAS 33143-80-5 shines is in the development of novel materials. Its molecular architecture allows for precise modifications, making it a candidate for designing functional polymers and advanced coatings. With the rise of smart materials and nanotechnology, queries like "benzonitrile-based polymers" or "propynyloxy-modified surfaces" are becoming more frequent in academic and industrial search engines. This compound’s adaptability positions it as a key player in these cutting-edge applications.

From a synthetic perspective, the Benzonitrile,4-(2-propyn-1-yloxy)- structure offers intriguing possibilities for catalysis and ligand design. Its electron-withdrawing benzonitrile moiety and the reactive propynyloxy side chain make it a valuable building block for constructing complex molecules. Researchers investigating "heterocyclic synthesis" or "catalytic intermediates" often encounter this compound in literature, highlighting its importance in modern organic methodologies.

In the pharmaceutical realm, derivatives of 33143-80-5 are being studied for their potential bioactivity. While the compound itself is primarily an intermediate, its structural features are reminiscent of pharmacophores found in bioactive molecules. This has led to increased searches for "benzonitrile medicinal chemistry" and "propynyl ether drug discovery," reflecting the compound’s indirect role in drug development pipelines.

The stability and storage considerations of Benzonitrile,4-(2-propyn-1-yloxy)- are also topics of practical interest. Proper handling protocols and compatibility with common solvents are frequently searched by laboratory technicians and process chemists. Queries such as "33143-80-5 solubility" or "propynyloxy benzonitrile stability" indicate the need for comprehensive technical data on this compound, which is crucial for its successful application in various settings.

Environmental and regulatory aspects surrounding CAS 33143-80-5 have also come into focus. With increasing emphasis on green chemistry, users are searching for "benzonitrile derivatives environmental impact" and "sustainable synthesis of propynyloxy compounds." This reflects a broader trend where chemical innovation must balance performance with ecological considerations, making Benzonitrile,4-(2-propyn-1-yloxy)- a case study in responsible chemical development.

Analytical characterization of Benzonitrile,4-(2-propyn-1-yloxy)- presents another area of technical interest. Advanced techniques like HPLC, NMR, and mass spectrometry are essential for quality control and research applications. Search terms such as "33143-80-5 analytical methods" and "spectral data for propynyloxy benzonitrile" are common among analytical chemists working with this compound, underscoring the need for robust characterization protocols.

Looking ahead, the potential applications of Benzonitrile,4-(2-propyn-1-yloxy)- continue to expand. Its unique combination of a benzonitrile framework and propynyloxy functionality makes it a versatile tool for chemical innovation. Whether in materials science, pharmaceutical research, or synthetic methodology development, this compound exemplifies how targeted molecular design can address diverse challenges across multiple disciplines.